Cas no 922090-08-2 (N-5-(2H-1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-yl-2-oxo-2H-chromene-3-carboxamide)

• Product Name: N-5-(2H-1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-yl-2-oxo-2H-chromene-3-carboxamide
• CAS No: 922090-08-2
• MF: C₁₉H₁₁N₃O₆
• MW: 377.307144403458
• CID: 5762972
• PubChem ID: 41178962
• Update Time: 2025-05-20

N-5-(2H-1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-yl-2-oxo-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[5-(2H-1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-yl]-2-oxo-2H-chromene-3-carboxamide
• 922090-08-2
• F2307-0052
• N-[5-(1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-yl]-2-oxochromene-3-carboxamide
• AKOS024638343
• N-(5-(benzo[d][1,3]dioxol-5-yl)-1,3,4-oxadiazol-2-yl)-2-oxo-2H-chromene-3-carboxamide
• N-5-(2H-1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-yl-2-oxo-2H-chromene-3-carboxamide

• Inchi： 1S/C19H11N3O6/c23-16(12-7-10-3-1-2-4-13(10)27-18(12)24)20-19-22-21-17(28-19)11-5-6-14-15(8-11)26-9-25-14/h1-8H,9H2,(H,20,22,23)
• InChI Key： YTCHNHKYWIHZKD-UHFFFAOYSA-N
• SMILES： O1COC2C=CC(C3=NN=C(NC(C4C(=O)OC5C=CC=CC=5C=4)=O)O3)=CC1=2

Computed Properties

• Exact Mass: 377.06478508g/mol
• Monoisotopic Mass: 377.06478508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 670
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 113Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on N-5-(2H-1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-yl-2-oxo-2H-chromene-3-carboxamide

Research Briefing on N-5-(2H-1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-yl-2-oxo-2H-chromene-3-carboxamide (CAS: 922090-08-2)

Recent advancements in the field of chemical biology and medicinal chemistry have brought significant attention to the compound N-5-(2H-1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-yl-2-oxo-2H-chromene-3-carboxamide (CAS: 922090-08-2). This molecule, characterized by its unique structural features combining a benzodioxole, oxadiazole, and coumarin scaffold, has shown promising potential in various therapeutic applications. The following briefing provides an overview of the latest research findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of N-5-(2H-1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-yl-2-oxo-2H-chromene-3-carboxamide involves a multi-step process that includes the condensation of appropriate precursors to form the oxadiazole ring, followed by coupling with the coumarin-carboxamide moiety. Recent studies have optimized this synthetic route to improve yield and purity, which is critical for further pharmacological evaluations. The compound's structural complexity and the presence of multiple pharmacophores suggest a broad spectrum of biological activities, making it a subject of intense research.

In vitro and in vivo studies have demonstrated that N-5-(2H-1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-yl-2-oxo-2H-chromene-3-carboxamide exhibits significant anti-inflammatory and anticancer properties. Mechanistic studies reveal that the compound acts by modulating key signaling pathways, including the NF-κB and MAPK pathways, which are implicated in inflammation and cancer progression. Additionally, its ability to inhibit specific enzymes such as cyclooxygenase-2 (COX-2) and matrix metalloproteinases (MMPs) further underscores its therapeutic potential.

Recent preclinical evaluations have highlighted the compound's efficacy in animal models of chronic inflammatory diseases and certain types of cancer. For instance, in a murine model of rheumatoid arthritis, administration of the compound resulted in a marked reduction in joint inflammation and tissue damage. Similarly, in xenograft models of breast cancer, the compound showed potent antitumor activity with minimal toxicity, suggesting a favorable safety profile. These findings position N-5-(2H-1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-yl-2-oxo-2H-chromene-3-carboxamide as a promising candidate for further drug development.

Despite these encouraging results, several challenges remain to be addressed. The compound's pharmacokinetic properties, including its bioavailability and metabolic stability, require further optimization to enhance its therapeutic efficacy. Additionally, detailed toxicological studies are needed to ensure its safety for human use. Collaborative efforts between academic researchers and pharmaceutical companies are essential to advance this compound through the drug development pipeline.

In conclusion, N-5-(2H-1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-yl-2-oxo-2H-chromene-3-carboxamide represents a novel and versatile molecule with significant potential in the treatment of inflammatory diseases and cancer. Ongoing research aims to elucidate its mechanism of action further and optimize its pharmacological properties. As the scientific community continues to explore its applications, this compound may soon emerge as a valuable addition to the arsenal of therapeutic agents in chemical biology and medicinal chemistry.